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Compound of Interest

Compound Name: 3-Pentanone

Cat. No.: B124093

Essential Safety and Handling Guide for 3-
Pentanone

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This guide provides immediate and
essential safety protocols, operational procedures, and disposal plans for 3-Pentanone,
ensuring a secure laboratory environment.

Chemical Profile and Hazards: 3-Pentanone, also known as Diethyl Ketone, is a highly
flammable liquid and vapor that can cause serious eye irritation.[1][2][3] It may also lead to
respiratory irritation, drowsiness, or dizziness.[1][2][4] Understanding these hazards is the first
step toward safe handling.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 3-Pentanone. This
involves safeguarding the eyes, skin, and respiratory system.

o Eye and Face Protection: Always wear safety glasses with side shields or chemical goggles.
[5] A face shield may be necessary for operations with a higher risk of splashing.[6]

o Skin Protection: Chemical-resistant gloves are mandatory. The choice of glove material
should be based on the duration and nature of the contact. For prolonged or frequent
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contact, a glove with a protection class of 5 or higher (breakthrough time greater than 240
minutes) is recommended. For brief contact, a glove with a protection class of 3 or higher
(breakthrough time greater than 60 minutes) is suitable.[5] Protective clothing, such as
overalls and a PVC apron, should be worn to prevent skin exposure.[5] It is important to note
that some plastic PPE may generate static electricity and should be avoided.[5]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood, to minimize the inhalation of vapors.[4][7] If engineering controls are
insufficient, an air-purifying respirator with an appropriate organic vapor cartridge (type
ABEK) or a full-face supplied-air respirator should be used.[6] For significant exposures, a
self-contained breathing apparatus (SCBA) may be necessary.[8]

Quantitative Safety Data

The following table summarizes key quantitative safety information for 3-Pentanone to facilitate
a quick risk assessment.

Parameter Value

CAS Number 96-22-0[1]

Boiling Point 101.5 - 102 °C[1][4]
Flash Point 7 - 13 °C[1][4]

Flammability Limits

LEL: 1.6%, UEL: 7.7%[4]

Autoignition Temperature

445 - 450 °C[1][4]

NIOSH REL (TWA)

200 ppm (705 mg/m3)[1]

OSHA PEL (TWA)

200 ppm (705 mg/m3)

ACGIH TLV (TWA)

200 ppm (705 mg/m3)[1]

ACGIH TLV (STEL)

300 ppm (1057 mg/m3)[1]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Plan for Safe Handling
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A systematic approach to handling 3-Pentanone is essential to minimize risks. The following
procedural steps provide a clear guide for laboratory operations.

1. Preparation and Engineering Controls:

o Ensure the work area is well-ventilated. A chemical fume hood is strongly recommended.[4]

[7]

« Verify that safety equipment, including an eyewash station and safety shower, is readily
accessible.

+ Remove all potential ignition sources from the handling area, such as open flames, sparks,
and hot surfaces.[4][7] Use explosion-proof electrical and ventilating equipment.[4]

e Ground and bond containers and receiving equipment to prevent static discharge.[4][7]
2. Donning Personal Protective Equipment (PPE):

o Wear the appropriate PPE as detailed above: chemical-resistant gloves, safety goggles or a
face shield, and protective clothing.

e Ensure all PPE is in good condition and fits correctly.

3. Handling and Use:

e Avoid direct contact with the skin and eyes.[6]

e Do not inhale vapors or mists.[6]

e Use only non-sparking tools.[4]

o Keep containers tightly closed when not in use.[3][4][7]

4. Spill Response:

 In the event of a spill, immediately evacuate non-essential personnel from the area.

e Remove all ignition sources.[6]
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Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material such as sand, diatomite, or universal
binders.[1][4]

Collect the absorbed material into a sealed container for disposal.[4][9]

Disposal Plan

Proper disposal of 3-Pentanone and its contaminated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o \Waste Characterization: 3-Pentanone is considered a hazardous waste due to its
flammability.[5]

» Containerization: Collect all 3-Pentanone waste, including contaminated absorbent
materials and disposable PPE, in clearly labeled, sealed containers.[9]

» Disposal Method: Waste must be disposed of in accordance with local, state, and federal
regulations.[5] It should not be disposed of with household garbage or poured down the
drain.[1] Consult your institution's environmental health and safety (EHS) department for
specific disposal procedures. Flinn Scientific suggests disposal method #18b as one option.

[4]

Workflow for Safe Handling of 3-Pentanone
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Caption: Workflow for the safe handling of 3-Pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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